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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of

CM05, a novel synthetic analogue of danshensu. CM05 has been identified as an inhibitor of

the Angiotensin II Type 1 Receptor (AT1R) signaling pathway, a critical regulator of

cardiovascular physiology. While specific quantitative binding affinity and kinetic data for CM05
are not publicly available at this time, this document outlines the receptor system it targets, the

established signaling pathways, and the detailed experimental protocols typically employed to

determine such binding parameters.

Introduction to CM05 and its Target: Angiotensin II
Type 1 Receptor (AT1R)
CM05 is a synthetic derivative of danshensu, a water-soluble compound extracted from Salvia

miltiorrhiza (Danshen), a plant widely used in traditional medicine for cardiovascular conditions.

Research indicates that CM05 exerts its effects by attenuating the signaling cascade initiated

by the Angiotensin II Type 1 Receptor (AT1R).
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AT1R is a G protein-coupled receptor (GPCR) that plays a central role in the renin-angiotensin

system (RAS), a key regulator of blood pressure and cardiovascular homeostasis.[1][2] The

binding of the octapeptide hormone Angiotensin II (Ang II) to AT1R triggers a cascade of

intracellular events leading to vasoconstriction, inflammation, and cellular growth.[1][2][3]

Consequently, AT1R is a major therapeutic target for the management of hypertension and

other cardiovascular diseases.

The Angiotensin II Type 1 Receptor (AT1R) Signaling
Pathway
The signaling pathway initiated by the activation of AT1R is complex and involves multiple

downstream effectors. Understanding this pathway is crucial for contextualizing the mechanism

of action of inhibitors like CM05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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